Cas no 90814-79-2 (Ethanone, 1,1'-(1,3-pyrenediyl)bis-)

• Product Name: Ethanone, 1,1'-(1,3-pyrenediyl)bis-
• CAS No: 90814-79-2
• MF: C₂₀H₁₄O₂
• MW: 286.323965549469
• CID: 788398
• PubChem ID: 13291775
• Update Time: 2025-04-19

Ethanone, 1,1'-(1,3-pyrenediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1,1'-(1,3-pyrenediyl)bis-
• 1-(3-acetylpyren-1-yl)ethanone
• DTXSID60535060
• 1,1'-(Pyrene-1,3-diyl)di(ethan-1-one)
• 90814-79-2
• 1,3-Diacetylpyrene

• Inchi： 1S/C20H14O2/c1-11(21)17-10-18(12(2)22)16-9-7-14-5-3-4-13-6-8-15(17)20(16)19(13)14/h3-10H,1-2H3
• InChI Key： VJRSWURDRQCFFJ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(C(C)=O)=C2C=CC3=CC=CC4=CC=C1C2=C34

Computed Properties

• Exact Mass: 286.099379685g/mol
• Monoisotopic Mass: 286.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 34.1Ų